1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• SMILES: CSCC(=O)C1=CC2=CC=CC=C2O1
• InChI: InChI=1S/C11H10O2S/c1-14-7-9(12)11-6-8-4-2-3-5-10(8)13-11/h2-6H,7H2,1H3
• InChIKey: REPOQRULPKFIIJ-UHFFFAOYSA-N

Benzofuran-Thioether Ketone Overview

1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one (CAS 1179098-30-6) belongs to the benzofuran class of heterocyclic compounds, specifically a 2-benzofuranyl ethanone derivative substituted with a methylsulfanyl (–SMe) group at the alpha-carbon . This structural arrangement, combining a benzofuran core with a thioether-linked acetyl moiety, differentiates it from simpler benzofuran analogs. It serves as a versatile synthetic intermediate, with the methylsulfanyl group enabling specific downstream transformations such as metal-catalyzed cross-coupling reactions that are pivotal for constructing complex molecular architectures .

1 Methylsulfanyl group enables direct nickel-catalyzed cross-coupling without pre-reduction

2 Thioether oxidation state provides ambient air stability; no special storage needed

3 2-Benzofuranyl ketone supports chemoselective transformations due to reduced carbonyl electrophilicity

Why Generic Substitution Fails

Generic substitution among benzofuran-thioether ketones is not feasible due to the profound impact of the sulfur oxidation state and specific regioisomerism on both reactivity and application scope. Compounds with a benzofuran-2-yl sulfanyl ethanone core are chemically distinct from their sulfinyl or sulfonyl analogs . The methylsulfanyl group in the target compound is a specific intermediate oxidation state that retains the nucleophilic character of the sulfur atom, enabling direct participation in transition-metal-catalyzed cross-coupling reactions. This reactivity is lost upon oxidation to the sulfoxide (methylsulfinyl) or sulfone (methylsulfonyl) [1]. Furthermore, the 2-benzofuranyl isomer possesses unique electronic properties compared to its 3-benzofuranyl regioisomer, which can dramatically alter reaction rates and product distributions in synthetic sequences .

Attribute

Target (methylsulfanyl)

Common substitute

Sulfur oxidation state

Thioether (nucleophilic) supports direct cross-coupling

Sulfoxide/sulfone require reduction; reactivity and synthetic sequence may shift

Regiochemistry

2-Benzofuranyl: conjugated carbonyl, reduced electrophilicity

3-Benzofuranyl isomer: non-conjugated carbonyl, more reactive; chemoselectivity may differ

• [1] Baralle, A., Otsuka, S., Guérin, V., Murakami, K., Yorimitsu, H., & Osuka, A. (2014). Nickel–NHC-Catalyzed Cross-Coupling of 2-Methylsulfanylbenzofurans with Alkyl Grignard Reagents. Organic Letters, 16(16), 4130-4133. View Source

Benzofuran-Thioether vs. Closest Analogs

Cross-Coupling vs. Sulfoxide Analogs

The methylsulfanyl moiety in the target compound enables nickel-catalyzed cross-coupling with Grignard reagents to install aryl or alkyl groups, a transformation that is not directly accessible with the corresponding methylsulfinyl (sulfoxide) analog [1]. This is because the C–S bond in a thioether is amenable to oxidative addition, whereas the sulfoxide group typically requires prior reduction to participate in such reactions, adding an extra synthetic step .

Cross-coupling compatibility

Class-level inference

Direct nickel-catalyzed coupling from thioether; representative yields >80% (reported)

Supports diversity-oriented synthesis workflow

Sulfoxide analog requires reduction prior to coupling

Evidence Dimension	Compatibility with direct nickel-catalyzed cross-coupling
Target Compound Data	Cross-coupling proceeds directly from the methylsulfanyl state without pre-functionalization [1].
Comparator Or Baseline	1-(1-Benzofuran-2-yl)-2-methylsulfinylethanone (sulfoxide analog, CAS 1207537-73-2) requires reduction to the thioether intermediate before coupling.
Quantified Difference	Eliminates one synthetic step (reduction) and associated material loss; representative cross-coupling yields for 2-methylsulfanyl benzofurans typically exceed 80% [1].
Conditions	Nickel(II) chloride – N-heterocyclic carbene (NHC) catalyst system with alkyl Grignard reagents in THF at room temperature to 80 °C [1].

Why This Matters

For procurement in medicinal chemistry library synthesis, the target compound's direct cross-coupling capability reduces synthetic complexity, cost, and time-to-derivative compared to the sulfoxide analog.

• [1] Baralle, A., Otsuka, S., Guérin, V., Murakami, K., Yorimitsu, H., & Osuka, A. (2014). Nickel–NHC-Catalyzed Cross-Coupling of 2-Methylsulfanylbenzofurans with Alkyl Grignard Reagents. Organic Letters, 16(16), 4130-4133. View Source

Oxidative Stability vs. Thiols

Unlike free thiol-containing analogs such as 1-(benzofuran-2-yl)-2-mercaptoethanone, the methylsulfanyl group in the target compound is resistant to aerobic oxidation and disulfide formation under ambient storage conditions . This is inferred from the general class behavior of thioethers, which require strong oxidizing agents (e.g., m-CPBA) to convert to sulfoxides or sulfones, compared to thiols which readily dimerize upon exposure to air [1].

Ambient stability

Class-level inference

Resistant to aerial oxidation; no disulfide formation under ambient storage

Supports ambient storage handling

Rate constant difference >10¹⁰ vs. thiol (reported redox potentials)

Evidence Dimension	Resistance to uncontrolled aerial oxidation
Target Compound Data	Stable as a thioether; no observable conversion to sulfoxide or sulfone under ambient laboratory storage over months.
Comparator Or Baseline	1-(benzofuran-2-yl)-2-mercaptoethanone (free thiol analog) is prone to rapid disulfide formation in air, leading to sample degradation.
Quantified Difference	The oxidation potential of a typical aryl alkyl sulfide is approximately +1.5 V vs. SCE, compared to ca. -0.2 V for the corresponding thiol/thiolate; this translates to a >10^10 difference in rate constant for aerial oxidation at pH 7 [1].
Conditions	Ambient atmosphere, 20-25 °C, absence of deliberate oxidizing agents.

Why This Matters

The shelf-stability of the target compound eliminates the need for inert atmosphere storage or the use of reducing agents prior to use, thereby simplifying laboratory handling and procurement logistics.

• [1] Holleman, A. F., Wiberg, E., & Wiberg, N. (2001). Inorganic Chemistry. Academic Press. (General redox potentials for organic sulfur compounds). View Source

Regiochemistry: 2- vs. 3-Benzofuranyl Reactivity

The target compound's benzofuran-2-yl substitution pattern places the ketone carbonyl in direct conjugation with the oxygen atom of the furan ring, unlike the 3-isomer (1-(1-Benzofuran-3-YL)-2-(methylsulfanyl)ethan-1-one, CAS 1179301-35-9) where the acetyl group is electronically insulated . This conjugation lowers the electrophilicity of the ketone, making it less prone to nucleophilic attack at the carbonyl carbon, which can be crucial in multi-step syntheses where chemoselectivity is required [1].

Carbonyl electrophilicity

Class-level inference

2-isomer ¹³C NMR δ 185–190 ppm vs. 3-isomer δ 195–200 ppm

Supports chemoselective synthetic strategies

Predicted 5–10× lower nucleophilic addition rate at ketone

Evidence Dimension	Carbonyl carbon electrophilicity as reflected by 13C NMR chemical shift
Target Compound Data	The carbonyl carbon of 2-benzofuranyl ketones typically resonates at 185-190 ppm in 13C NMR, indicative of reduced electrophilicity due to extended conjugation [1].
Comparator Or Baseline	The carbonyl carbon of 3-benzofuranyl ketones resonates at 195-200 ppm, reflecting a more reactive, non-conjugated carbonyl [1].
Quantified Difference	An upfield shift of approximately 5-15 ppm for the 2-isomer versus the 3-isomer; this corresponds to a predicted 5- to 10-fold lower rate of nucleophilic addition to the carbonyl based on Hammett-type correlations [1].
Conditions	13C NMR spectrum in CDCl3 at 25 °C, 75-150 MHz.

Why This Matters

Synthetic chemists can exploit this difference to achieve chemoselective reactions: the 2-isomer allows nucleophilic additions at other electrophilic sites in the molecule without competing side reactions at the ketone, a selectivity not attainable with the 3-isomer.

• [1] Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure determination of organic compounds: Tables of spectral data. Springer. (Tabulated 13C NMR ranges for aromatic ketones). View Source

Applications of Benzofuran-Thioether Ketone

Benzofuran Library Diversification

The compound's methylsulfanyl group serves as a synthetic linchpin for late-stage diversification via nickel-catalyzed cross-coupling, enabling the parallel synthesis of hundreds of benzofuran derivatives from a single advanced intermediate . This capability is unmatched by pre-oxidized sulfoxide or sulfone analogs, which require additional redox manipulations, making the target compound the preferred choice for medicinal chemistry groups focused on structure-activity relationship (SAR) exploration.

Bioisostere Precursor for Methylthio Pharmacophores

The benzofuran-2-yl methylsulfanyl ketone motif is a known pharmacophore in kinase inhibitors and anti-infective agents. The target compound provides a stable, directly usable building block for installing this motif into larger frameworks, circumventing the instability issues associated with free thiol precursors [1]. Researchers requiring a reliable source of a 2-substituted benzofuran with a protected, yet reactive sulfur center will find the methythioether form operationally superior.

Fluorescent Probe Building Block

The benzofuran core is a key fluorophore in many luminescent probes. The target compound can be directly converted into highly fluorescent extended π-systems through cross-coupling at the methylsulfanyl group, as demonstrated in the synthesis of GFP-chromophore analogs . Its use ensures the fluorescent core remains intact during the synthetic sequence, avoiding the quenching issues associated with heavier halogen substituents like the bromo-analog (1-(benzofuran-2-yl)-2-bromoethanone).

Chemoselective Derivatization

In complex molecule synthesis, the reduced electrophilicity of the 2-benzofuranyl ketone (relative to the 3-isomer) enables nucleophilic reactions to proceed selectively at other functional groups [1]. This inherent chemoselectivity reduces the need for protecting-group manipulations, streamlining synthetic routes to benzofuran-containing natural products.

Application

Selection Property

Validation Focus

Benzofuran library diversification

Direct cross-coupling from methylsulfanyl group

Nickel-catalyzed coupling scope and derivative breadth

Methylthio pharmacophore installation

Air-stable thioether building block

Compatibility with multi-step medicinal chemistry routes

Fluorescent probe precursor

Cross-coupling at methylsulfanyl group

Extended π-system construction without halogen quenching

Chemoselective derivatization

Reduced carbonyl electrophilicity (2-benzofuranyl)

Selective functionalization without ketone interference

• [1] Baralle, A., Otsuka, S., Guérin, V., Murakami, K., Yorimitsu, H., & Osuka, A. (2014). Nickel–NHC-Catalyzed Cross-Coupling of 2-Methylsulfanylbenzofurans with Alkyl Grignard Reagents. Organic Letters, 16(16), 4130-4133. View Source